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Compound of Interest

Compound Name: 5-Methyl-3-heptyne

Cat. No.: B13797283

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal
Safety Data Sheet (SDS). 5-Methyl-3-heptyne is a chemical for research and development
purposes, and comprehensive safety data is not readily available in the public domain. All
handling should be performed by trained personnel in a controlled laboratory setting, adhering
to the highest safety standards.

Introduction

5-Methyl-3-heptyne is an internal alkyne with the chemical formula C8H14.[1] Its structure,
characterized by a carbon-carbon triple bond, makes it a valuable intermediate in organic
synthesis, potentially finding applications in the development of novel pharmaceutical
compounds and other complex molecules. Due to the inherent reactivity of the alkyne
functional group and the lack of extensive safety testing, a thorough understanding of its
potential hazards and proper handling procedures is critical for ensuring laboratory safety. This
guide synthesizes available data and provides best-practice recommendations for the safe
handling of 5-Methyl-3-heptyne.

Physicochemical Data

Comprehensive experimental data for the physical and chemical properties of 5-Methyl-3-
heptyne is limited. The following table summarizes available computed data and information
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for structurally similar compounds. It is crucial to note that these values are estimates and
should be treated with caution.

Property Value Source
Molecular Formula C8H14 [1]
Molecular Weight 110.20 g/mol [1]

CAS Number 61228-09-9 [1]
Appearance Not available (likely a liquid) Inferred
Boiling Point Not available

Melting Point Not available

Density Not available

_ Not available (Presumed to be
Flash Point Inferred
flammable)

Solubility Not available

Hazard Identification and General Safety

A specific Safety Data Sheet (SDS) for 5-Methyl-3-heptyne is not publicly available. Therefore,
a conservative approach to hazard assessment is necessary, based on the properties of similar
C8 hydrocarbons and the alkyne functional group.

Primary Hazards:

o Flammability: Like other low molecular weight hydrocarbons, 5-Methyl-3-heptyne should be
considered a flammable liquid. Vapors may be heavier than air and can travel to an ignition
source.

o Reactivity: Alkynes are known to undergo energetic reactions, including polymerization, and
can be sensitive to heat, shock, or contact with incompatible materials.

» Health Hazards: The toxicological properties of 5-Methyl-3-heptyne have not been
extensively studied. Similar C8 hydrocarbons can cause skin and eye irritation, and
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inhalation of vapors may lead to respiratory tract irritation and central nervous system
effects.[2][3]

Experimental Protocols: Safe Handling Procedures

The following protocols are based on best practices for handling flammable and potentially
reactive liquid chemicals in a laboratory setting.

4.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
handling larger quantities or when there is a risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for
any signs of degradation before and during use.

Skin and Body Protection: A flame-retardant lab coat is required. Ensure that skin is not
exposed.

Respiratory Protection: All handling of 5-Methyl-3-heptyne should be conducted in a
certified chemical fume hood to avoid inhalation of vapors.

4.2 Engineering Controls

» Ventilation: A properly functioning chemical fume hood is essential.

« Ignition Sources: All sources of ignition, including open flames, hot plates, and spark-
producing equipment, must be eliminated from the work area.

e Grounding and Bonding: For transfers of larger quantities, containers should be grounded
and bonded to prevent the buildup of static electricity.

4.3 Storage

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area designated for flammable liquids.
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o Store away from incompatible materials such as oxidizing agents, acids, and bases.
4.4 Spill and Leak Procedures

o Small Spills: In a fume hood, absorb the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand). Place the contaminated material in a sealed container for
proper disposal.

o Large Spills: Evacuate the area immediately. Contact the appropriate emergency response
team. Do not attempt to clean up a large spill without proper training and equipment.

4.5 Waste Disposal

o Dispose of 5-Methyl-3-heptyne and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Do not dispose of this chemical down the drain.

Reactivity and Incompatibilities

e Oxidizing Agents: Alkynes can react violently with strong oxidizing agents.

e Acids and Bases: Contact with strong acids or bases may catalyze exothermic reactions.

e Heat and Ignition Sources: Vapors can form explosive mixtures with air. The compound may
undergo polymerization or decomposition at elevated temperatures.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Do
not use a direct stream of water, as it may spread the fire.

o Specific Hazards: Vapors are flammable and may flash back. Containers may explode when
heated.

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).
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Caption: Workflow for the safe handling of 5-Methyl-3-heptyne.
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Caption: Logical flow for emergency response to incidents involving 5-Methyl-3-heptyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13797283?utm_src=pdf-body
https://www.benchchem.com/product/b13797283?utm_src=pdf-body-img
https://www.benchchem.com/product/b13797283?utm_src=pdf-body
https://www.benchchem.com/product/b13797283?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13797283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 5-Methyl-3-heptyne | C8H14 | CID 521962 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Inhalation kinetics of C8 to C10 1-alkenes and iso-alkanes in the rat after repeated
exposures - PubMed [pubmed.ncbi.nim.nih.gov]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 5-
Methyl-3-heptyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13797283#safety-and-handling-of-5-methyl-3-
heptyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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